Cas no 22776-09-6 (1-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)ethan-1-one)

• Product Name: 1-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)ethan-1-one
• CAS No: 22776-09-6
• Molecular Formula: C₁₁H₁₂O₃
• Molecular Weight: 192.21118
• MDL: MFCD00114700
• CID: 88374
• PubChem ID: 2775272

1-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)ethan-1-one Properties

Names and Identifiers

• 1-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)ethan-1-one
• 7-Acetyl-3,4-dihydro-1,5-benzodioxepin
• (3,4-DIHYDRO-2H-1,5-BENZODIOXEPIN-7-YL)ETHAN-1-ONE
• 1-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)ethanone
• 3,4-Dihydro-1,5-benzodioxepin-7-yl-methyl-keton
• 3,4-Trimethylendioxy-acetophenon
• 1-(3,4-Dihydro-2H-1,5-benzodioxepin-7-yl)ethan-1-
• A816349
• SCHEMBL3735582
• AKOS000112542
• FT-0605583
• 1-(3,4-Dihydro-2H-1,5-benzodioxepin-7-yl)ethan-1-one, AldrichCPR
• 22776-09-6
• XAA77609
• EN300-10655
• 1-(3,4-Dihydro-2H-benzo[b][1,4]dioxepin-7-yl)ethanone
• Z56347487
• DTXSID40379489
• MFCD00114700
• 1-(3, 4-dihydro-2H-1, 5-benzodioxepin-7-yl)ethanone
• AS-9142
• STK917772
• BBL028215
• ALBB-035227

• MDL： MFCD00114700
• InChIKey： VGRSZNPWUZDPCH-UHFFFAOYSA-N
• Inchi： InChI=1S/C11H12O3/c1-8(12)9-3-4-10-11(7-9)14-6-2-5-13-10/h3-4,7H,2,5-6H2,1H3
• SMILES： CC(=O)C1=CC2=C(C=C1)OCCCO2

Computed Properties

• Exact Mass: 192.07900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 192.079
• Heavy Atom Count: 14
• Complexity: 215
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 35.5A^2

Experimental Properties

• LogP: 2.05050
• PSA: 35.53000
• Refractive Index: 1.528
• Boiling Point: 120°C/0.5mm
• Flash Point: 120°C/0.5mm
• Color/Form: Undetermined 2. density (g/ml, 25/4 ℃)
• Density: 1.146

1-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)ethan-1-one Security Information

• Safety Term：S24/25
• Safety Instruction： S24/25
• Dangerous goods sign：
• Hazard Statement： Irritant
• Risk Phrases： 22

1-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)ethan-1-one Customs Data

• HS CODE：2932999099
• Customs Data：

  China Customs Code:

  2932999099

  Overview:

  2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acetophenones